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Compound of Interest

Compound Name: 2-(Methylamino)-3-nitrophenol
CAS No.: 163298-74-6
Cat. No.: B8756217

Get Quote

Executive Summary In the realm of synthetic organic chemistry and drug development, amino
nitrophenols serve as critical pharmacophore precursors and analytical matrices. Specifically,
2-(Methylamino)-3-nitrophenol (CAS: 163298-74-6) is a highly functionalized aromatic
compound utilized in the synthesis of complex heterocyclic scaffolds, such as benzoxazoles
and benzimidazoles. This whitepaper provides an in-depth analysis of its molecular weight,
empirical formula derivation, and the rigorous analytical protocols required for its structural
verification.

Theoretical Framework: Molecular Formula and Weight
Derivation

The structural identity of 2-(Methylamino)-3-nitrophenol is defined by a central benzene ring
substituted with three distinct functional groups: a hydroxyl group (-OH) at position 1, a
secondary methylamino group (-NHCH

) at position 2, and a nitro group (-NO
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) at position 3.

To derive the empirical formula, we aggregate the atomic constituents:

Aromatic Core: The benzene ring contributes 6 Carbon atoms. Due to trisubstitution at
positions 1, 2, and 3, only 3 Hydrogen atoms remain on the ring (positions 4, 5, and 6).

Hydroxyl Group (-OH): Contributes 1 Oxygen and 1 Hydrogen.

Methylamino Group (-NHCH

): Contributes 1 Nitrogen, 1 Carbon, and 4 Hydrogens.

Nitro Group (-NO
): Contributes 1 Nitrogen and 2 Oxygens.
Summing these elements yields the molecular formula C

H
N
@]

. The theoretical molecular weight is calculated using standard atomic weights (C=12.011,
H=1.008, N=14.007, 0=15.999): MW = (7 x 12.011) + (8 x 1.008) + (2 x 14.007) + (3 x 15.999)
=168.15 g/mol .

Table 1: Physicochemical and Structural Properties
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Property

Value

Chemical Name

2-(Methylamino)-3-nitrophenol

CAS Registry Number 163298-74-6
C
H
Molecular Formula N
O
Average Molecular Weight 168.15 g/mol
Monoisotopic Exact Mass 168.0535 Da
Hydrogen Bond Donors 2 (-OH, -NH)

Hydrogen Bond Acceptors

4 (-OH, -NH, -NO

)

Theoretical [M+H]

m/z

169.0608

Mechanistic Gas-Phase Fragmentation (CID)

When subjected to Collision-Induced Dissociation (CID) in a tandem mass spectrometer,

the[M+H]

precursor ion (m/z 169.06) of 2-(Methylamino)-3-nitrophenol undergoes predictable,
structure-specific fragmentation. Understanding these pathways is crucial for definitive

identification:

o Neutral Loss of Water (-18 Da): The spatial proximity of the hydroxyl and methylamino

groups facilitates the loss of H

O, generating a fragment at m/z 151.

» Nitro Group Cleavage (-47 Da): Nitroaromatics characteristically lose an NO
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radical or HNO
molecule. The loss of HNO
yields a stable conjugated fragment at m/z 122.

o Methyl Radical Cleavage (-15 Da): The secondary amine can lose its methyl group,
producing a fragment at m/z 154.

Analytical Protocol: LC-HRMS Method for Molecular
Weight Verification

To empirically validate the molecular weight and formula of 2-(Methylamino)-3-nitrophenol,
High-Resolution Mass Spectrometry (HRMS) coupled with Liquid Chromatography (LC) is the
gold standard. The following protocol is designed as a self-validating system to ensure absolute
data integrity, drawing on established methodologies for amino nitrophenol quantification ([1]

[2]).

System Suitability and Self-Validation

Before sample analysis, the system must be validated to rule out matrix effects and mass drift.

» Double-Blank Injection: Inject 5 pL of pure mobile phase to confirm the absence of
background noise or carryover at m/z 169.06.

« Internal Standard (IS) Calibration: Inject a 50 ng/mL solution of 2-aminophenol (IS). Verify
that the mass accuracy error is < 5 ppm and the chromatographic peak shape is
symmetrical. Only proceed to sample analysis if these criteria are strictly met.

Step-by-Step Methodology

Phase 1: Sample Preparation Causality: Amino nitrophenols are susceptible to photo-oxidation.
All preparations must occur in amber glass vials to preserve structural integrity.

e Accurately weigh 1.0 mg of 2-(Methylamino)-3-nitrophenol standard.

e Dissolve completely in 1.0 mL of LC-MS grade Methanol. Rationale: The moderate
lipophilicity of the aromatic ring requires an organic solvent for complete solvation,
preventing aggregate formation.
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« Dilute the stock to a 100 ng/mL working solution using 0.1% Formic Acid in LC-MS grade
Water. Rationale: Formic acid acts as a proton donor, ensuring the secondary amine is pre-
ionized in solution. This exponentially increases the ionization efficiency during the ESI
process ([3]).

Phase 2: UHPLC Separation Causality: Reversed-phase chromatography is utilized to
separate the analyte from potential synthetic impurities (e.g., unmethylated precursors).

Column: C18 Reversed-Phase (2.1 mm x 50 mm, 1.7 um).

Mobile Phases: (A) 0.1% Formic Acid in Water; (B) 0.1% Formic Acid in Acetonitrile.

Gradient: Initiate at 5% B, ramp linearly to 95% B over 5.0 minutes, hold for 1.0 minute, and
re-equilibrate at 5% B for 2.0 minutes. Flow rate: 0.4 mL/min.

Injection Volume: 5 pL.

Phase 3: ESI-HRMS Acquisition Causality: Positive electrospray ionization (ESI+) is selected
because the basicity of the secondary amine readily accepts a proton, forming a stable [M+H]

ion.

lonization Mode: ESI Positive (+).

o Capillary Voltage: 3.0 kV.

o Desolvation Temperature: 350 °C. Rationale: This temperature is optimized to fully desolvate
the aqueous droplets without inducing thermal degradation of the heat-labile nitro group.

o Mass Analyzer: Orbitrap or Time-of-Flight (TOF) set to a resolution of at least 60,000 (at m/z
200).

o Data Extraction: Extract the exact mass chromatogram for m/z 169.0608 with a mass
tolerance window of + 5 ppm.
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LC-MS/MS workflow for empirical validation of 2-(Methylamino)-3-nitrophenol molecular
weight.
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Applications in Drug Development

The precise molecular weight and structural configuration of 2-(Methylamino)-3-nitrophenol
make it an invaluable building block in medicinal chemistry. The ortho-relationship between the
hydroxyl and methylamino groups allows for facile cyclization reactions. When reacted with
orthoesters or carboxylic acids under acidic conditions, it readily forms substituted
benzoxazoles. These heterocyclic scaffolds are prevalent in modern drug discovery, often
serving as core pharmacophores in kinase inhibitors and serine protease inhibitors ([4]).
Furthermore, structurally analogous amino nitrophenols have been successfully utilized as
matrices in visible matrix-assisted laser desorption/ionization (VIS-MALDI) mass spectrometry,
highlighting their versatile electronic properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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